4-(3-methoxybenzyl)-N-(pyridin-2-yl)thiazol-2-amine hydrochloride

• IUPAC Name: 4-[(3-methoxyphenyl)methyl]-N-pyridin-2-yl-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C16H15N3OS.ClH/c1-20-14-6-4-5-12(10-14)9-13-11-21-16(18-13)19-15-7-2-3-8-17-15;/h2-8,10-11H,9H2,1H3,(H,17,18,19);1H
• InChI Key: JPAQXJGZOYYEGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC2=CSC(=N2)NC3=CC=CC=N3.Cl
• Molecular Formula: C16H16ClN3OS
• Molecular Weight: 333.8 g/mol
• CAS No.: 2034433-65-1

Description

4-(3-methoxybenzyl)-N-(pyridin-2-yl)thiazol-2-amine hydrochloride is a useful research compound. Its molecular formula is C16H16ClN3OS and its molecular weight is 333.83. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Protonation Sites

One study focuses on the structural characterization of N-(6-methoxypyridin-3-yl)-4-(pyridin-2-yl)thiazol-2-amine mono-hydrobromide and its derivatives, highlighting the sites of protonation and the formation of intermolecular hydrogen bonding patterns. This research emphasizes the importance of understanding the molecular conformation and hydrogen bonding in designing compounds with desired properties (Böck et al., 2021).

Synthesis of Co(II) Complexes and Fluorescence Properties

Another research area includes the synthesis of Co(II) complexes using 4-((3-ethoxy-2-hydroxybenzylidene)amino)-N-(thiazol-2-yl)benzenesulphonamide and related compounds. These complexes have been studied for their fluorescence properties and anticancer activity, showcasing the compound's potential in medicinal chemistry and material science (Vellaiswamy & Ramaswamy, 2017).

Antimicrobial and Antiproliferative Properties

The synthesis and evaluation of Schiff bases derived from 1,3,4-thiadiazole compounds have been explored for their antimicrobial and antiproliferative properties. These studies investigate the biological activities of the synthesized compounds, providing insights into their potential therapeutic applications (Gür et al., 2020).

Antifungal Effects

Research on the antifungal effects of certain derivatives, including studies on their impact on various types of fungi, contributes to the understanding of their potential as antifungal agents. This highlights the chemical's utility in developing new treatments for fungal infections (Jafar et al., 2017).